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Compound of Interest

Compound Name:
N-(4-methoxyphenyl)quinolin-4-

amine

Cat. No.: B11711217

Get Quote

Primary Identifier:

-(4-methoxyphenyl)quinolin-4-amine Common Class: 4-Anilinoquinoline Scaffold CAS Registry
Number:Note: The specific CAS for the unsubstituted parent is 5428-81-9 (generic for
aminoquinolines) or unlisted in common commercial catalogs. The 7-chloro derivative (CAS
6059-31-0) is the primary pharmaceutical intermediate.

Part 1: Executive Summary & Physiochemical
Profile
This molecule represents the core pharmacophore for a vast class of antimalarial and

antineoplastic agents.[1] By substituting the 4-position of the quinoline ring with a para-

anisidine moiety, the structure gains significant lipophilicity and electron-donating character,

enhancing its ability to intercalate into DNA and inhibit kinase domains (e.g., EGFR).
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Property Specification

IUPAC Name -(4-methoxyphenyl)quinolin-4-amine

Molecular Formula

Molecular Weight 250.30 g/mol

Appearance Pale yellow to tan crystalline solid

Solubility
Soluble in DMSO, Methanol, Chloroform;

sparingly soluble in water.

pKa (Predicted) ~8.4 (Quinoline nitrogen), ~4.5 (Aniline nitrogen)

LogP (Predicted) 3.8 – 4.2 (High membrane permeability)

Structural Significance
The molecule consists of two planar aromatic systems linked by a secondary amine.

Quinoline Ring: Acts as the DNA intercalator and hydrophobic anchor.

4-Methoxy Group: Functions as a hydrogen bond acceptor and metabolic handle

(susceptible to O-demethylation).

Secondary Amine: Critical for hydrogen bonding with the "hinge region" of kinase enzymes or

the heme iron in malaria parasites.

Part 2: Synthetic Routes & Process Chemistry[2]
The synthesis follows a classical Nucleophilic Aromatic Substitution (

) mechanism. While transition metal-catalyzed (Buchwald-Hartwig) routes exist, the acid-
catalyzed displacement of 4-chloroquinoline is preferred for scalability and atom economy.

Reaction Mechanism (The "Why")
The reaction relies on the protonation of the quinoline nitrogen. This protonation pulls electron

density away from the C4 position, making it highly electrophilic and susceptible to attack by

the weak nucleophile (p-anisidine).
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Figure 1: Acid-catalyzed nucleophilic aromatic substitution mechanism.

Detailed Experimental Protocol
Objective: Synthesis of

-(4-methoxyphenyl)quinolin-4-amine on a 10 mmol scale.

Reagents:

4-Chloroquinoline (1.64 g, 10 mmol)

4-Methoxyaniline (p-Anisidine) (1.23 g, 10 mmol)

Ethanol (20 mL) or Isopropanol (preferred for higher boiling point)

Concentrated HCl (0.5 mL) or catalytic p-toluenesulfonic acid.

Step-by-Step Methodology:

Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve 4-chloroquinoline and 4-methoxyaniline in 20 mL of ethanol.

Acid Activation: Add concentrated HCl dropwise. Critical Insight: The solution will turn

yellow/orange, indicating the formation of the quinolinium salt.

Reflux: Heat the mixture to reflux (

) for 4–6 hours. Monitor by TLC (System: Hexane/Ethyl Acetate 1:1). The starting material (4-
chloroquinoline) spot (
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) should disappear, replaced by a lower

fluorescent spot.

Precipitation: Cool the reaction mixture to room temperature. The hydrochloride salt of the

product may precipitate as a yellow solid.

Isolation (Free Base):

Pour the reaction mixture into 50 mL of ice-cold water.

Basify with 10% NaOH solution until pH

10. The yellow precipitate (free base) will form.

Stir for 30 minutes to ensure complete deprotonation.

Purification:

Filter the solid under vacuum.

Wash with cold water (

mL) to remove excess base and salts.

Recrystallize from Ethanol/Water (9:1) if necessary.

Yield: Typical yields range from 75% to 85%.

Part 3: Analytical Validation (Self-Validating System)
To ensure the protocol worked, compare your data against these standard spectral

characteristics.
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Technique Expected Signal Interpretation

NMR (DMSO-

)
3.80 (s, 3H)

Methoxy Group: Confirms

incorporation of anisidine.

6.60 (d, 1H)

Quinoline H-3: Characteristic

doublet for 4-substituted

quinoline.

8.45 (d, 1H)
Quinoline H-2: Deshielded

proton adjacent to nitrogen.

9.00 (s, 1H)

NH Amine: Broad singlet,

disappears with

shake.

Mass Spectrometry (ESI)
Confirms molecular weight

(250.30 + 1).

Part 4: Biological Applications & SAR[3]
The biological activity of this molecule is dictated by its ability to mimic ATP (in kinases) or bind

heme (in parasites).

Structure-Activity Relationship (SAR) Workflow
The methoxy group is a "tunable" handle. In drug development, this position is often modified to

alter solubility or metabolic stability.
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Figure 2: Structure-Activity Relationship (SAR) logic for the anilinoquinoline scaffold.

Key Biological Targets
Malaria (Plasmodium falciparum): The molecule functions similarly to Chloroquine.[2] It

enters the parasite's acidic food vacuole, becomes protonated (trapped), and binds to

hematin, preventing its detoxification into hemozoin.

Oncology (EGFR Inhibitors): The 4-anilinoquinoline core is isosteric with ATP. It binds to the

ATP-binding pocket of Tyrosine Kinases (like EGFR), preventing signal transduction in

cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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